Cas no 847956-27-8 (3-(1,3-Thiazol-2-yl)benzoic acid)

• Product Name: 3-(1,3-Thiazol-2-yl)benzoic acid
• CAS No: 847956-27-8
• MF: C₁₀H₇NO₂S
• MW: 205.233081102371
• MDL: MFCD06797800
• CID: 719784
• PubChem ID: 21075087
• Update Time: 2025-04-19

3-(1,3-Thiazol-2-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1,3-Thiazol-2-yl)benzoic acid
• Benzoic acid,3-(2-thiazolyl)-
• PS-5368
• J-510416
• 3-(1,3-Thiazol-2-yl)benzoicacid
• 3-(1,3-thiazol-2-yl)benzoic acid, AldrichCPR
• BLFSSABBFANDKK-UHFFFAOYSA-N
• BDBM50195789
• 3-(thiazol-2-yl)benzoic acid
• Q27455700
• CHEMBL3967375
• SCHEMBL939202
• DB-010377
• BP-10178
• 3-THIAZOL-2-YL-BENZOIC ACID
• MFCD06797800
• 5F5
• 847956-27-8
• DTXSID10610558
• XIB95627
• Z803330192
• EN300-745643
• AKOS010595729
• CS-0213314

• MDL： MFCD06797800
• Inchi： 1S/C10H7NO2S/c12-10(13)8-3-1-2-7(6-8)9-11-4-5-14-9/h1-6H,(H,12,13)
• InChI Key： BLFSSABBFANDKK-UHFFFAOYSA-N
• SMILES： S1C=CN=C1C1C=CC=C(C(=O)O)C=1

Computed Properties

• Exact Mass: 205.02000
• Monoisotopic Mass: 205.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.4A^2
• XLogP3: 2.1

Experimental Properties

• Density: 1.368
• Melting Point: 160.5 °C
• Boiling Point: 423.4°C at 760 mmHg
• Flash Point: 209.8°C
• Refractive Index: 1.643
• PSA: 78.43000
• LogP: 2.50830

3-(1,3-Thiazol-2-yl)benzoic acid Security Information

• Hazard Statement： Harmful
• Hazard Category Code： 22
• Hazardous Material Identification：